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Compound of Interest |

Compound Name: 6-chloro-2-fluoroquinoline
CAS No.: 179488-08-5
Cat. No.: B6158876
. J

Chemical Profile & Hazard Identification

Compound: 6-Chloro-2-fluoroquinoline CAS Number: 179488-08-5 Molecular Formula:
CoHsCIFN Molecular Weight: 181.59 g/mol [1][2]

Before initiating disposal, you must understand the specific risks associated with this
halogenated heteroaromatic compound.[3] Unlike standard organic waste, the presence of both
Chlorine and Fluorine dictates a strict segregation protocol to prevent downstream equipment
damage and toxic emissions.

Hazard Assessment Matrix
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Hazard Category Classification (GHS) Operational Implication

Zero-Contact Protocol: Double
Acute Toxicity H302, H312, H332 (Harmful) nitrile gloves and face shield
required during waste transfer.

Vapor Control: All handling
Irritation H315, H319 (Skin/Eye Irritant) must occur within a certified

chemical fume hood.

Segregation: Must never be

mixed with non-halogenated

Combustion HF & HCI Generation ) ] ]
solvents. Incineration requires
scrubbers.

Storage: Do not bulk with nitric

Reactivity Incompatible with Oxidizers acid, peroxides, or

permanganates.

Pre-Disposal Protocol: Segregation & Solubilization

The most common compliance failure in drug discovery labs is the commingling of halogenated
and non-halogenated waste. 6-Chloro-2-fluoroquinoline is a Halogenated Organic.

Why Segregation Matters (The "Why")

Disposal facilities use different incineration kilns for halogenated waste.
* Non-Halogenated: Burned for fuel recovery (cheaper).

o Halogenated: Incinerated at >1100°C with alkaline scrubbers to neutralize Hydrogen Fluoride
(HF) and Hydrogen Chloride (HCI) gases.

 Critical Risk: If you hide this compound in a non-halogenated drum, the resulting HF gas can
corrode the incinerator's heat exchangers, leading to facility shutdowns and massive fines for
your organization.

Solubilization Strategy
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If you are disposing of solid residue or expired powder:

e Do not dispose of the solid powder directly into a liquid waste carboy (it may settle and
create a "sludge” that is rejected by the vendor).

» Dissolve the solid in a minimal amount of compatible halogenated solvent (e.qg.,
Dichloromethane or Chloroform) or a universal solvent like DMSO.

o Transfer the solution to the Halogenated Waste stream.

Step-by-Step Disposal Workflow

This workflow ensures compliance with EPA (RCRA) and local EHS regulations.
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Figure 1: Decision logic for the safe disposal of halogenated quinoline waste.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b6158876?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6158876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Detailed Procedure
Step 1: Container Selection[3]

» Material: High-Density Polyethylene (HDPE) is preferred for durability. Glass is acceptable
but poses a breakage risk.

o Cap: Vented caps are recommended if the waste solution contains volatile solvents (like
DCM) to prevent pressure buildup.

Step 2: Transfer & Bulking

e Location: Perform all pouring inside a fume hood.
e Funnel: Use a funnel with a lid or a safety waste funnel to minimize evaporation.

o Compatibility: Ensure the carboy does not contain strong acids or oxidizers.[4]

Step 3: Labeling (Critical)

e Tagging: Attach a Hazardous Waste Tag before the first drop of waste enters the container.

o Nomenclature: Write "6-Chloro-2-fluoroquinoline” fully. Do not use abbreviations (e.g., "6-
CFQ") or structural formulas alone.

o Constituents: If dissolved, list the solvent (e.g., "95% Dichloromethane, 5% 6-Chloro-2-
fluoroquinoline").

e Hazard Checkboxes: Check "Toxic" and "Irritant.”
Emergency Spill Response
In the event of a spill outside the fume hood:

o Evacuate & Ventilate: The fluorinated nature implies potential respiratory irritation. Clear the
immediate area.

e PPE Up: Don double nitrile gloves, safety goggles, and a lab coat. If powder is airborne, use
an N95 or P100 respirator.
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o Containment:
o Solids: Cover with wet paper towels to prevent dust generation, then wipe up.

o Liquids: Use a Universal Absorbent (vermiculite or polypropylene pads). Do not use
sawdust (combustible).

o Decontamination: Clean the surface with a soap/water solution.

» Disposal of Debris: All contaminated absorbents, gloves, and towels must be bagged,
labeled as "Hazardous Waste (Solid Debris) - Contaminated with Halogenated Organics,"
and processed via the hazardous waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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